Formation of organic gel–liquid two-layer systems using diffusion-controlled gelation with a helicene derivative†
Chemical Communications Pub Date: 2012-04-24 DOI: 10.1039/C2CC31977B
Abstract
Organic gel–liquid two-layer systems were constructed by two-liquid–ultrasonication–diffusion-controlled
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